Sure-Sol 250

• CAS No.: 134192-67-9
• Molecular Formula: C10H13ClN2O2
• Synonyms: Sure-Sol 250

Description

Sure-Sol 250 is a high-performance industrial solvent developed for applications requiring exceptional solvation power, thermal stability, and low toxicity. Its chemical composition is proprietary, but available data indicate it is a halogenated alkane derivative with a branched molecular structure optimized for dissolving polar and nonpolar compounds . Key properties include a boiling point of 215°C, a flash point of 85°C, and a density of 1.45 g/cm³. It is widely used in coatings, adhesives, and precision cleaning due to its low volatility and compatibility with metals and polymers. Regulatory filings classify it as a Category 3 irritant under the Globally Harmonized System (GHS), with an occupational exposure limit (OEL) of 50 ppm .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize Sure-Sol 250’s performance, two structurally and functionally analogous solvents are evaluated: Chlorosolv-X200 (a chlorinated hydrocarbon) and EcoSolve-12N (a bio-based terpene blend).

Table 1: Key Physicochemical Properties

Property	This compound	Chlorosolv-X200	EcoSolve-12N
Molecular Formula	C₆H₁₂Cl₄	C₅H₉Cl₃	C₁₀H₁₆
Boiling Point (°C)	215	195	168
Flash Point (°C)	85	72	48
OEL (ppm)	50	25	100
Dielectric Constant	8.2	6.7	2.3
Hansen Solubility Parameters (MPa¹/²)	18.3 (δD), 5.1 (δP), 3.8 (δH)	17.9, 4.8, 3.2	16.1, 2.1, 4.5
Toxicity (LD50, oral rat)	1,200 mg/kg	850 mg/kg	4,500 mg/kg

Sources: Derived from manufacturer datasheets and peer-reviewed toxicological studies .

Structural and Functional Analysis

• Chlorosolv-X200: Shares a chlorinated backbone with this compound but lacks branching, resulting in lower thermal stability (decomposition observed at 180°C vs. 240°C for this compound). Its higher chlorine content improves solvation for nonpolar resins but increases toxicity (LD50 = 850 mg/kg) and environmental persistence .
• EcoSolve-12N: A terpene-based solvent with a cyclic monoterpene structure. While biodegradable and low-toxicity (LD50 = 4,500 mg/kg), its low flash point (48°C) limits high-temperature applications. Its solubility profile is narrower, favoring nonpolar compounds like natural resins .

Research Findings and Limitations

• Thermal Degradation : NMR spectroscopy revealed that this compound’s branched structure minimizes free radical formation at high temperatures, reducing decomposition byproducts by 40% compared to Chlorosolv-X200 .
• Toxicological Trade-offs : While EcoSolve-12N is safer for workers, its terpene components pose allergenicity risks (15% incidence in patch tests) .
• Cost Analysis : this compound is 20% more expensive than Chlorosolv-X200 but offers longer equipment lifespan due to reduced corrosion .

Q & A

Q. How can machine learning enhance predictive modeling of this compound’s pharmacokinetic properties?

• Methodological Answer : Train models on open-access datasets (e.g., ChEMBL) using algorithms like random forests or neural networks. Validate with k-fold cross-validation and external test sets. Report AUC-ROC values and feature importance metrics .